Cas no 1806729-01-0 (2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1806729-01-0
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4833499
• Update Time: 2025-10-21

2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO2/c1-15-6-2-4(13)7(5(3-9)14-6)16-8(10,11)12/h2H,3H2,1H3
• InChI Key： GQVHTKNOLAXRQW-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CF)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1806729-01-0)

2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1806729-01-0) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and fluoromethyl substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of significant scientific interest.

The synthesis of 2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine has been optimized to improve yield and purity, with recent reports highlighting the use of palladium-catalyzed cross-coupling reactions for introducing the iodine moiety. The compound's structural features, particularly the presence of fluorine atoms, enhance its metabolic stability and bioavailability, which are critical factors in drug design. Researchers have also explored its potential as a building block for more complex molecules, leveraging its reactivity in nucleophilic substitution and metal-catalyzed reactions.

In medicinal chemistry, preliminary studies have investigated the biological activity of 2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine and its derivatives. These compounds have demonstrated inhibitory effects on specific enzymes and receptors, suggesting potential applications in treating neurological disorders and infectious diseases. For instance, recent in vitro assays revealed its ability to modulate GABA receptors, which could pave the way for novel anxiolytic or anticonvulsant drugs. Additionally, its agrochemical potential has been explored, with studies indicating its efficacy as a pesticide due to its ability to disrupt insect nervous systems.

Despite these promising findings, challenges remain in the development and application of 2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine. Issues such as scalability of synthesis, environmental impact, and potential toxicity need to be addressed. Future research directions may include further optimization of synthetic routes, detailed mechanistic studies, and in vivo evaluations to assess its therapeutic and agrochemical potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, 2-(Fluoromethyl)-4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1806729-01-0) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As studies continue to uncover its potential, this compound may play a significant role in advancing drug discovery and agrochemical innovation.